Cas no 55271-80-2 (1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-)

1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro- structure
55271-80-2 structure
Product Name:1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-
CAS No:55271-80-2
MF:C6H9N3O2S
MW:187.219559431076
CID:352383
PubChem ID:13376189
Update Time:2025-04-19

1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-
    • 2-(2-methyl-5-nitroimidazol-1-yl)ethanethiol
    • SCHEMBL7009370
    • 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethane-1-thiol
    • 55271-80-2
    • DTXSID80538674
    • Inchi: 1S/C6H9N3O2S/c1-5-7-4-6(9(10)11)8(5)2-3-12/h4,12H,2-3H2,1H3
    • InChI Key: BXGDHEAXWRXKPT-UHFFFAOYSA-N
    • SMILES: SCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 187.04167
  • Monoisotopic Mass: 187.04154771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • PSA: 60.96
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